N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C16H15ClFNO2/c1-11-3-2-4-13(9-11)21-8-7-16(20)19-12-5-6-15(18)14(17)10-12/h2-6,9-10H,7-8H2,1H3,(H,19,20)
• InChI Key: SEUIRYRMTDQOJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H15ClFNO2
• Molecular Weight: 307.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a chlorofluorophenyl group and a methylphenoxy group attached to a propanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide typically involves the reaction of 3-chloro-4-fluoroaniline with 3-methylphenol in the presence of a suitable coupling agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the coupling reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial to achieving high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as halogens, acids, or bases can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chloro-4-fluorophenyl)-3-(4-methylphenoxy)propanamide
• N-(3-chloro-4-fluorophenyl)-3-(3-ethylphenoxy)propanamide
• N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)butanamide

Uniqueness

N-(3-chloro-4-fluorophenyl)-3-(3-methylphenoxy)propanamide stands out due to its specific combination of functional groups, which confer unique chemical and biological properties. Its distinct structure allows for specific interactions with molecular targets, making it a valuable compound for various research and industrial applications.